Cas no 83706-48-3 (Pentanal,5-chloro-2-(chlorophenylmethylene)-)

Pentanal,5-chloro-2-(chlorophenylmethylene)- structure
83706-48-3 structure
Product Name:Pentanal,5-chloro-2-(chlorophenylmethylene)-
CAS No:83706-48-3
MF:C12H12Cl2O
MW:243.129081726074
CID:726468
PubChem ID:44150084
Update Time:2025-04-19

Pentanal,5-chloro-2-(chlorophenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Pentanal,5-chloro-2-(chlorophenylmethylene)-
    • (2Z)-5-chloro-2-[chloro(phenyl)methylidene]pentanal
    • 5-chloro-2-(chlorophenylmethylene)valeraldehyde
    • 83706-48-3
    • EINECS 280-524-6
    • Inchi: 1S/C12H12Cl2O/c13-8-4-7-11(9-15)12(14)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2/b12-11-
    • InChI Key: RAINYFIXCSEFJY-QXMHVHEDSA-N
    • SMILES: Cl/C(/C1C=CC=CC=1)=C(\C=O)/CCCCl

Computed Properties

  • Exact Mass: 242.02652
  • Monoisotopic Mass: 242.02652
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.213
  • Boiling Point: 386.8°C at 760 mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.57
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent